Cas no 1366338-63-7 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid
• CAS No: 1366338-63-7
• MF: C₂₃H₂₁NO₅
• MW: 391.416546583176
• CID: 5824684
• PubChem ID: 165509768
• Update Time: 2025-06-10

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid
• 1366338-63-7
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid
• EN300-1164468

• Inchi： 1S/C23H21NO5/c1-14-15(10-11-28-14)21(12-22(25)26)24-23(27)29-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,20-21H,12-13H2,1H3,(H,24,27)(H,25,26)/t21-/m0/s1
• InChI Key： WFNMMROAGHJMQH-NRFANRHFSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=COC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.14197277g/mol
• Monoisotopic Mass: 391.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.8Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid

Recent Advances in the Study of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid (CAS: 1366338-63-7)

The compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid (CAS: 1366338-63-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a 2-methylfuran-3-yl moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel asymmetric synthesis route that leverages chiral auxiliaries to achieve high enantiomeric excess (>99%). This advancement is critical for ensuring the compound's suitability in pharmaceutical applications, where stereochemical purity is often a prerequisite for biological activity.

In addition to its synthetic utility, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid has been investigated for its role in peptide modification. The Fmoc group, a staple in solid-phase peptide synthesis (SPPS), provides temporary protection for the amino group, enabling the stepwise construction of complex peptides. Recent work published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's efficacy in facilitating the synthesis of furan-containing peptides, which exhibit enhanced stability and bioactivity compared to their non-modified counterparts.

Beyond its applications in peptide chemistry, this compound has also shown promise in medicinal chemistry. Preliminary in vitro studies have revealed that derivatives of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. A 2024 study in the European Journal of Medicinal Chemistry reported that these derivatives could modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis, suggesting potential applications in the development of anti-inflammatory agents.

Furthermore, the unique structural features of this compound have prompted investigations into its use as a building block for novel drug candidates. Computational docking studies, as described in a recent ACS Medicinal Chemistry Letters article, have identified favorable interactions between (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid derivatives and target proteins implicated in cancer and neurodegenerative diseases. These findings underscore the compound's versatility and potential as a scaffold for drug design.

In conclusion, (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylfuran-3-yl)propanoic acid (CAS: 1366338-63-7) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery, with recent studies highlighting its synthetic accessibility, biological activity, and therapeutic potential. Continued research into this compound and its derivatives is expected to yield further insights and innovations in the coming years.